Cas no 111396-65-7 (1H-1,2,4-Triazole,5-ethoxy-3-(4-fluorophenyl)-)

• Product Name: 1H-1,2,4-Triazole,5-ethoxy-3-(4-fluorophenyl)-
• CAS No: 111396-65-7
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 129243
• PubChem ID: 13683947
• Update Time: 2025-04-18

1H-1,2,4-Triazole,5-ethoxy-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-ethoxy-3-(4-fluorophenyl)-
• 1H-1,2,4-Triazole,3-ethoxy-5-(4-fluorophenyl)- (9CI)
• 1H-1,2,4-Triazole,3-ethoxy-5-(4-fluorophenyl)-(9CI)
• 111396-65-7
• 3-Ethoxy-5-(4-fluorophenyl)-1H-1,2,4-triazole

• Inchi： 1S/C10H10FN3O/c1-2-15-10-12-9(13-14-10)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3,(H,12,13,14)
• InChI Key： CXCZHQDAKIKLFJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(=NN1)OCC

Computed Properties

• Exact Mass: 206.07307
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 47.9